Trimethoxy Dobutamine Hydrochloride

Description

Trimethoxy Dobutamine Hydrochloride (TM-DHC) is a synthetic compound primarily utilized as an impurity standard and reference material within the pharmaceutical sector. It plays a vital role in the quality control of Dobutamine Hydrochloride, a drug used to treat heart failure . TM-DHC helps ensure the purity and consistency of Dobutamine Hydrochloride by allowing researchers to identify and quantify it as an impurity in the final product, which is essential for maintaining patient safety and drug efficacy. TM-DHC can also be employed in research and development activities related to Dobutamine Hydrochloride and similar drugs, specifically in synthesizing analogs with modified biological activities or pharmacokinetic profiles.

TM-DHC is a phenethylamine derivative and a structural analog of Dobutamine, featuring three methoxy groups attached to a phenyl ring. Trimethoxy Dobutamine Hydrochloride exhibits properties similar to those of Dobutamine, primarily acting as a beta-adrenergic agonist. Dobutamine Hcl(Dobutrex) is a sympathomimetic drug used in the treatment of heart failure and cardiogenic shock . Dobutamine directly stimulates beta-1 receptors of the heart to increase myocardial contractility and stroke volume, resulting in increased cardiac output .

Several compounds share structural or functional similarities with Trimethoxy Dobutamine Hydrochloride. These include Dobutamine, Isoproterenol, Epinephrine and Norepinephrine. Dobutamine is also a phenethylamine, with established clinical use for heart failure treatment and rapid action . Isoproterenol, a phenylethanol, is primarily used for asthma treatment, acting mainly on beta receptors. Epinephrine, a catecholamine, is used to treat anaphylaxis and has a dual action on alpha and beta receptors, while Norepinephrine, also a catecholamine, is used for shock treatment and has stronger vasoconstriction effects. Trimethoxy Dobutamine Hydrochloride is unique due to its specific methoxy substitutions, potentially enhancing its selectivity and reducing side effects compared to other adrenergic agonists, with potential neuroprotective effects distinguishing it from traditional cardiovascular agents.

• CAS No.: 51062-14-7
• Product Name: Trimethoxy Dobutamine Hydrochloride
• Molecular Formula: C21H29NO3·HCl
• Molecular Weight: 379.9 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-methoxyphenyl)butan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C21H29NO3.ClH/c1-16(5-6-17-7-10-19(23-2)11-8-17)22-14-13-18-9-12-20(24-3)21(15-18)25-4;/h7-12,15-16,22H,5-6,13-14H2,1-4H3;1H
• Standard InChIKey: LNDHIIVUCMAZNW-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=C(C=C1)OC)NCCC2=CC(=C(C=C2)OC)OC.Cl
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NCCC2=CC(=C(C=C2)OC)OC.Cl
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: N-[2-(3,4-Dimethoxyphenyl)ethyl]-4-methoxy-α-methylbenzenepropanamine Hydrochloride; Trimethoxydobutamine Hydrochloride
• PubChem Compound: 13800126
• Last Modified: Apr 15 2024